10.1039/B807328G | Self-assembled nanostructures from homopolymer induced by UV and solvent exposure†

Self-assembled nanostructures from homopolymer induced by UV and solvent exposure†

Soft Matter Pub Date: 2008-08-27 DOI: 10.1039/B807328G

Abstract

A simple method for creating self-assembled nanostructures using a single polymer system is reported. When spin-coated polystyrene thin films were irradiated with UV light and treated with toluene, unique nanostructures were observed, evolving from star-shaped networks to arrays of concentric circles. The nanostructure formation is a result of differential responses of crosslinked and oxidized products to the solvent by a combined effect of phase separation and solvent swelling. The nanostructures were observed for polymers of different molecular weights, films of different thicknesses, and on various substrates.

Self-assembled nanostructures from homopolymer induced by UV and solvent exposure†

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Journal Name：Soft Matter

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